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Birch Species and Their Methyl Salicylate Production

Research clearly distinguishes birch species as high or low constitutive producers of MeSA. The table below
summarizes the classification of key species based on monographic descriptions and olfactory analysis

(scratching the bark to smell for wintergreen scent) [1] [2].

Species Name Subgenus MeSA Production Level Key Tissues for MeSA
B. alleghaniensis Aspera High [1] [2] Bark, Leaves [1]

B. lenta Aspera High [1] [2] Bark, Leaves [1]

B. grossa Aspera High [1] [2] Bark, Leaves [1]

B. medwediewii Aspera High [1] [2] Bark, Leaves [1]

B. pendula Betula Low [1] [2] -

B. utilis Betula Low [1] [2] -

B. alnoides Acuminata Low [1] -
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Species Name Subgenus MeSA Production Level Key Tissues for MeSA

B. nana Betula Low [1] [2] -

Genetic Basis for MeSA Variation

The difference in MeSA production is governed by the balance between its biosynthesis and breakdown,

controlled by two key enzymes [1] [3].

¢ Biosynthesis (SAMT Gene): Salicylic Acid Methyltransferase (SAMT) catalyzes the methylation of
salicylic acid (SA) to form MeSA [1] [3].

e Breakdown (SABP2 Gene): Salicylic Acid-Binding Protein 2 (SABP2), which has esterase activity,
converts MeSA back to SA [1] [3].

Comparative studies of these genes in high and low MeSA-producing birches reveal critical insights [1]:

e SAMT Expression: Shows high, tissue-specific expression in the bark of high MeSA-producing
species, correlating with where the compound is found [1].

e SABP2 Expression: Does not show significantly different expression levels between high and low
producers, suggesting biosynthesis is the more critical differentiator [1].

¢ Genetic Markers: Researchers have successfully developed six single nucleotide substitution (SNP)
markers based on variations in these gene sequences to reliably differentiate between high and low
MeSA-producing birch species [1].

Detailed Experimental Protocols

For reproducibility, here are the methodologies used in the cited research.

Protocol for Species Classification and MeSA Trait Analysis [1]
[2]

¢ Plant Material: Seeds of various Betula species were collected from botanical gardens. Germination
and plantlet cultivation were carried out under controlled greenhouse conditions.

e Olfactory Analysis: The primary screening method involved scratching the bark of twigs or trunks
and smelling for the characteristic "wintergreen" aroma of MeSA [1] [2].
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e DNA Extraction and Sequencing: Genomic DNA was isolated from leaf tissue. The candidate genes
SAMT and SABP2 were amplified and sequenced for bioinformatic analysis [1].
¢ Phylogenetic Analysis: DNA sequences from multiple chloroplast and nuclear regions (including

SAMT and SABP2) were used to construct phylogenetic trees and understand evolutionary
relationships [2].

Protocol for Gene Expression Analysis [1]

e Tissue Collection: Leaf and bark tissues were sampled from high- and low-MeSA birches.
¢ RNA Extraction and qRT-PCR: Total RNA was isolated from the tissues. Quantitative real-time PCR
(gRT-PCR) was performed to analyze the relative expression levels of the SAMT and SABP2 genes.

o Data Analysis: Expression levels were compared between species groups and tissues to identify
significant patterns.

MeSA Biosynthesis and Regulation Pathway

The following diagram illustrates the core pathway of MeSA metabolism and its regulatory points in birch

species.
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Key Insights for Research and Development

¢ Evolutionary Context: Phylogenetic analyses indicate that the ancestral birch species were high
MeSA producers. The trait has been lost multiple times during the evolution of the genus, with low
MeSA production being a derived state [2].

o Stability and Signaling: Beyond direct therapeutic use, MeSA is a critical volatile signaling
compound in forest ecosystems. It is involved in Systemic Acquired Resistance (SAR) against
pathogens and can influence multi-trophic interactions by attracting natural enemies of herbivores [3]
[4].

¢ Implications for Drug Development: The identification of key genes (SAMT and SABP2) and the
development of diagnostic SNP markers pave the way for selective breeding or genetic
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engineering of birches with enhanced MeSA yield, providing a potential sustainable source for
natural MeSA production [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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